N~2~-(2,6-dimethylphenyl)-N~1~-(4-methylphenyl)-N~2~-(methylsulfonyl)glycinamide

• IUPAC Name: 2-(2,6-dimethyl-N-methylsulfonylanilino)-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C18H22N2O3S/c1-13-8-10-16(11-9-13)19-17(21)12-20(24(4,22)23)18-14(2)6-5-7-15(18)3/h5-11H,12H2,1-4H3,(H,19,21)
• InChI Key: AGSXOOAAQCTYBN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CN(C2=C(C=CC=C2C)C)S(=O)(=O)C
• Molecular Formula: C18H22N2O3S
• Molecular Weight: 346.4 g/mol

Description

N~2~-(2,6-dimethylphenyl)-N~1~-(4-methylphenyl)-N~2~-(methylsulfonyl)glycinamide, also known as DMXAA, is a synthetic compound that has been studied for its potential use in cancer treatment.

Scientific Research Applications

N~2~-(2,6-dimethylphenyl)-N~1~-(4-methylphenyl)-N~2~-(methylsulfonyl)glycinamide has been studied extensively for its potential use in cancer treatment. It has been shown to have anti-tumor activity in a variety of cancer cell lines, including lung, breast, colon, and melanoma. N~2~-(2,6-dimethylphenyl)-N~1~-(4-methylphenyl)-N~2~-(methylsulfonyl)glycinamide has also been shown to enhance the effectiveness of chemotherapy and radiation therapy in animal models.

Mechanism of Action

The mechanism of action of N~2~-(2,6-dimethylphenyl)-N~1~-(4-methylphenyl)-N~2~-(methylsulfonyl)glycinamide is not fully understood, but it is believed to involve the activation of the immune system. N~2~-(2,6-dimethylphenyl)-N~1~-(4-methylphenyl)-N~2~-(methylsulfonyl)glycinamide has been shown to stimulate the production of cytokines and chemokines, which are molecules that play a role in the immune response. N~2~-(2,6-dimethylphenyl)-N~1~-(4-methylphenyl)-N~2~-(methylsulfonyl)glycinamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
N~2~-(2,6-dimethylphenyl)-N~1~-(4-methylphenyl)-N~2~-(methylsulfonyl)glycinamide has been shown to have a number of biochemical and physiological effects. It has been shown to increase blood flow to tumors, which may enhance the delivery of chemotherapy drugs to the tumor site. N~2~-(2,6-dimethylphenyl)-N~1~-(4-methylphenyl)-N~2~-(methylsulfonyl)glycinamide has also been shown to decrease the levels of vascular endothelial growth factor (VEGF), a molecule that promotes the growth of new blood vessels, in tumors.

Advantages and Limitations for Lab Experiments

One advantage of using N~2~-(2,6-dimethylphenyl)-N~1~-(4-methylphenyl)-N~2~-(methylsulfonyl)glycinamide in lab experiments is that it has been shown to have anti-tumor activity in a variety of cancer cell lines. This makes it a potentially useful tool for studying the mechanisms of cancer cell growth and death. However, one limitation of using N~2~-(2,6-dimethylphenyl)-N~1~-(4-methylphenyl)-N~2~-(methylsulfonyl)glycinamide in lab experiments is that it can be difficult to work with due to its low solubility in water.

Future Directions

There are a number of future directions for N~2~-(2,6-dimethylphenyl)-N~1~-(4-methylphenyl)-N~2~-(methylsulfonyl)glycinamide research. One area of interest is the development of new formulations of N~2~-(2,6-dimethylphenyl)-N~1~-(4-methylphenyl)-N~2~-(methylsulfonyl)glycinamide that are more soluble in water, which would make it easier to work with in lab experiments. Another area of interest is the development of new cancer treatments that incorporate N~2~-(2,6-dimethylphenyl)-N~1~-(4-methylphenyl)-N~2~-(methylsulfonyl)glycinamide as a component. Finally, there is interest in studying the potential use of N~2~-(2,6-dimethylphenyl)-N~1~-(4-methylphenyl)-N~2~-(methylsulfonyl)glycinamide in combination with other cancer treatments, such as immunotherapy, to enhance their effectiveness.

Synthesis Methods

N~2~-(2,6-dimethylphenyl)-N~1~-(4-methylphenyl)-N~2~-(methylsulfonyl)glycinamide can be synthesized through a multistep process that involves the reaction of 2,6-dimethylbenzaldehyde with 4-methylbenzylamine to form an imine intermediate. The imine intermediate is then reacted with methylsulfonyl chloride to form the final product, N~2~-(2,6-dimethylphenyl)-N~1~-(4-methylphenyl)-N~2~-(methylsulfonyl)glycinamide.